Cas no 1805160-55-7 (3-Nitro-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-carbonyl chloride)

• Product Name: 3-Nitro-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-carbonyl chloride
• CAS No: 1805160-55-7
• MF: C₈HClF₆N₂O₄
• MW: 338.547961950302
• CID: 4842282
• Update Time: 2025-06-28

3-Nitro-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Nitro-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-carbonyl chloride

• Inchi： 1S/C8HClF6N2O4/c9-5(18)3-1-2(7(10,11)12)4(17(19)20)6(16-3)21-8(13,14)15/h1H
• InChI Key： VIIODFNRZGSNIW-UHFFFAOYSA-N
• SMILES： ClC(C1=CC(C(F)(F)F)=C(C(=N1)OC(F)(F)F)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 423
• XLogP3: 3.9
• Topological Polar Surface Area: 85

Additional information on 3-Nitro-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-carbonyl chloride

Professional Introduction to 3-Nitro-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-carbonyl chloride (CAS No. 1805160-55-7)

3-Nitro-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-carbonyl chloride (CAS No. 1805160-55-7) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its intricate molecular structure, serves as a crucial intermediate in the synthesis of various biologically active molecules. The presence of multiple fluorinated substituents and a nitro group imparts unique electronic and steric properties, making it a valuable building block for the development of novel compounds with enhanced efficacy and selectivity.

The nitro and trifluoromethoxy functional groups in this compound play pivotal roles in modulating its reactivity and biological activity. The nitro group, known for its electron-withdrawing properties, can influence the electronic distribution across the molecule, thereby affecting its interaction with biological targets. On the other hand, the trifluoromethoxy group introduces additional lipophilicity and metabolic stability, which are critical factors in drug design. These features make 3-Nitro-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-carbonyl chloride an attractive candidate for further derivatization and optimization.

In recent years, there has been a growing interest in fluorinated pyridines due to their broad spectrum of biological activities. Research has demonstrated that these compounds exhibit promising properties as kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The specific arrangement of substituents in 3-Nitro-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-carbonyl chloride aligns well with the structural requirements for such applications. For instance, studies have shown that trifluoromethyl-substituted pyridines can enhance binding affinity to protein targets, leading to more potent and selective drug candidates.

The carbonyl chloride functionality at the 6-position of the pyridine ring provides a versatile handle for further chemical transformations. This reactive site allows for easy introduction of various nucleophiles, enabling the synthesis of diverse derivatives. Such flexibility is particularly valuable in medicinal chemistry, where rapid access to structurally diverse compounds is essential for hit identification and optimization. The ability to modify this compound at multiple positions makes it a cornerstone in the development of novel therapeutic agents.

Recent advancements in synthetic methodologies have further highlighted the utility of 3-Nitro-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-carbonyl chloride. Researchers have employed innovative techniques such as transition-metal-catalyzed cross-coupling reactions to introduce additional functional groups with high efficiency. These methods have not only streamlined the synthesis process but also expanded the scope of possible derivatives. The integration of computational chemistry tools has also facilitated the rational design of new analogs based on structural alerts and pharmacophore modeling.

The biological activity of this compound has been extensively explored in preclinical studies. Initial investigations have revealed that derivatives derived from 3-Nitro-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-carbonyl chloride exhibit notable inhibitory effects on several target enzymes. For example, some analogs have shown promise as inhibitors of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. Additionally, modifications at the trifluoromethyl and nitro positions have led to compounds with enhanced antiproliferative properties, making them potential candidates for anticancer therapy.

The agrochemical sector has also benefited from the use of this compound as an intermediate. Fluorinated pyridines are known to possess herbicidal and pesticidal properties, and 3-Nitro-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-carbonyl chloride serves as a key precursor in their synthesis. By leveraging its unique structural features, researchers have developed novel agrochemicals that offer improved efficacy against resistant weed species while maintaining environmental safety.

The synthetic versatility of 3-Nitro-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-carbonyl chloride extends beyond pharmaceuticals and agrochemicals. It has found applications in materials science, where fluorinated pyridines contribute to the development of advanced materials with tailored electronic properties. These materials are used in optoelectronic devices, such as organic light-emitting diodes (OLEDs), where fluorinated compounds enhance device performance through improved charge transport.

In conclusion, 3-Nitro-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-carbonyl chloride (CAS No. 1805160-55-7) is a multifaceted compound with significant potential across multiple industries. Its unique structural features and reactivity make it an indispensable tool in drug discovery, agrochemical development, and materials science. As research continues to uncover new applications and synthetic strategies, this compound is poised to remain at the forefront of innovation in chemical biology and industrial chemistry.